4-Pyridinol, 2,3,5,6-tetrachloro-, sodium salt

• IUPAC Name: sodium;2,3,5,6-tetrachloropyridin-4-olate
• InChI: InChI=1S/C5HCl4NO.Na/c6-1-3(11)2(7)5(9)10-4(1)8;/h(H,10,11);/q;+1/p-1
• InChI Key: HBGFIKZGJDWPRO-UHFFFAOYSA-M
• Canonical SMILES: C1(=C(C(=NC(=C1Cl)Cl)Cl)Cl)[O-].[Na+]
• Molecular Formula: C5Cl4NNaO
• Related CAS: 2322-38-5 (Parent)
• DSSTOX Substance ID: DTXSID3063673
• Molecular Weight: 254.9 g/mol
• CAS RN: 5000-22-6

Description

4-Pyridinol, 2,3,5,6-tetrachloro-, sodium salt, also known as Sodium 3,5,6-trichloro-2-pyridinolate, is a chemical compound with the formula C5Cl4NNaO. It is offered by various suppliers for research and development purposes.

Synthesis Analysis

While specific synthesis methods for 4-Pyridinol, 2,3,5,6-tetrachloro-, sodium salt were not found, related compounds such as 2,3,5,6-Tetrachloro-4-pyridinethiol have been synthesized and used in the preparation of other compounds. A review on the utility of pentachloropyridine in organic synthesis suggests that perhalogenated pyridines like this compound can be highly reactive toward nucleophilic attack due to their electron-deficient nature.

Molecular Structure Analysis

The molecular structure of 4-Pyridinol, 2,3,5,6-tetrachloro-, sodium salt consists of a pyridinol ring with four chlorine atoms and a sodium atom. The exact structure can be represented by the SMILES string: [Na+].[O-]C1=C(Cl)C(Cl)=NC(Cl)=C1Cl.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2,3,5,6-Tetrachloro-4-pyridinethiol, a related compound, include a molecular weight of 248.95 and a melting point of 165-166 °C (lit.). The properties of 4-Pyridinol, 2,3,5,6-tetrachloro-, sodium salt may be similar but specific data was not found in the search results.

Scientific Research Applications

Coagulation Factor Effects and Anticoagulant Activity

4-Pyridinol, 2,3,5,6-tetrachloro-, sodium salt (TCP) has been studied for its anticoagulant properties and effects on various coagulation factors. TCP showed a potency of 2.25% compared to warfarin sodium and produced unclottable plasmas at higher doses. Both TCP and warfarin sodium lowered the activities of prothrombin, factors VII + ×, factor ×, and factor IX in beagle dogs. Additionally, vitamin K1 and vitamin K3 were found effective in antagonizing the effects of TCP on prothrombin time when administered to rats (Marshall, 1972).

Chemical Synthesis and Reactivity

TCP and its derivatives have been utilized in various chemical synthesis processes. For instance, 2,3,5,6-tetrachloro-4-mercaptopyridine, a related compound, was prepared and studied for its reactivity with different nucleophiles. The compound was found to undergo methylation and could form various substituted pyridines upon oxidation (Ager, Iddon, & Suschitzky, 1970).

Nucleophilic Substitution Reactions

Tetrachloro-3-cyanopyridine, another derivative, reacts with anilines and sodium azide to replace three chlorine atoms, enabling the synthesis of highly substituted pyridines. This showcases TCP's role in facilitating nucleophilic substitution reactions (Chapyshev & Ibata, 1993).

Anticoagulant Activity and Structural Analogs

Another study on TCP's anticoagulant activity found significant increases in one-stage prothrombin time in rats treated with TCP. This effect peaked around 48 hours post-administration. The study also discussed the activity of eight structural analogs of TCP (Marshall, 1972).

Future Directions

The future directions for the use and study of 4-Pyridinol, 2,3,5,6-tetrachloro-, sodium salt are not specified in the search results. Given its reactivity, it may have potential applications in various fields of chemistry.